Cas no 2615-71-6 (Methyl 5-hydroxy-3-methylbenzoate)

2615-71-6 structure
Product Name:Methyl 5-hydroxy-3-methylbenzoate
CAS No:2615-71-6
Molecular Formula:C9H10O3
Molecular Weight:166.1739
MDL:MFCD11007825
CID:1025942
PubChem ID:14288744
Methyl 5-hydroxy-3-methylbenzoate Properties
Names and Identifiers
-
- Methyl 3-hydroxy-5-methylbenzoate
- DTXSID80558478
- Methyl3-hydroxy-5-methylbenzoate
- 2615-71-6
- MFCD11007825
- AT19448
- methyl 3-hydroxy-5-methyl-benzoate
- CS-0195570
- Methyl 5-hydroxy-3-methylbenzoate
- Benzoic acid, 3-hydroxy-5-methyl-, methyl ester
- CAA61571
- AKOS006305377
- BS-22144
- SCHEMBL2259905
- FT-0689718
- PBUWDSBWYMQASI-UHFFFAOYSA-N
- 3-Hydroxy-5-methyl-benzoic acid methyl ester
-
- MDL: MFCD11007825
- InChIKey: PBUWDSBWYMQASI-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H10O3/c1-6-3-7(9(11)12-2)5-8(10)4-6/h3-5,10H,1-2H3
- SMILES: CC1=CC(=CC(=C1)O)C(=O)OC
Computed Properties
- Exact Mass: 166.062994177g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 166.062994177g/mol
- Heavy Atom Count: 12
- Complexity: 167
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.8
- Topological Polar Surface Area: 46.5Ų
Methyl 5-hydroxy-3-methylbenzoate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AB29228-1g |
Methyl 5-hydroxy-3-methylbenzoate |
2615-71-6 | 95% | 1g |
$142.00 | 2024-04-20 | |
abcr | AB559960-500 mg |
Methyl 3-hydroxy-5-methylbenzoate, 95%; . |
2615-71-6 | 95% | 500MG |
€188.30 | 2023-04-13 | |
Alichem | A014003546-1g |
Methyl 3-hydroxy-5-methylbenzoate |
2615-71-6 | 97% | 1g |
$1490.00 | 2023-09-02 | |
Ambeed | A943056-25g |
Methyl 3-hydroxy-5-methylbenzoate |
2615-71-6 | 95% | 25g |
$2129.0 | 2024-08-03 | |
Apollo Scientific | OR907668-250mg |
Methyl 5-hydroxy-3-methylbenzoate |
2615-71-6 | 95% | 250mg |
£275.00 | 2025-02-20 | |
Chemenu | CM154419-5g |
Methyl 3-hydroxy-5-methylbenzoate |
2615-71-6 | 95% | 5g |
$352 | 2023-01-09 | |
Crysdot LLC | CD12090565-5g |
Methyl 3-hydroxy-5-methylbenzoate |
2615-71-6 | 95+% | 5g |
$372 | ||
TRC | M323520-25mg |
Methyl 5-hydroxy-3-methylbenzoate |
2615-71-6 | 25mg |
$92.00 | 2023-05-17 |
Methyl 5-hydroxy-3-methylbenzoate Related Literature
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1. 764. The chemistry of fungi. Part XLVII. The constitution of ergochrysin A, secalonic acid A, and secalonic acid BJ. W. ApSimon,J. A. Corran,N. G. Creasey,W. Marlow,W. B. Whalley,K. Y. Sim J. Chem. Soc. 1965 4144
2615-71-6 (Methyl 5-hydroxy-3-methylbenzoate) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2615-71-6)Methyl 5-hydroxy-3-methylbenzoate

Purity:99%
Quantity:25g
Price($):1916.0